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Compound of Interest

Compound Name: Dibutyl hexylphosphonate

Cat. No.: B15093375 Get Quote

Disclaimer: Limited direct toxicological and safety data are publicly available for Dibutyl
Hexylphosphonate. This guide provides a comprehensive overview based on information

available for structurally related alkyl phosphonates, primarily Dibutyl Butylphosphonate, and

general principles of toxicology for this class of compounds. The information herein should be

used as a guide for risk assessment and to inform the design of necessary experimental

studies.

Chemical and Physical Properties
Quantitative data on the physical and chemical properties of Dibutyl Hexylphosphonate are

not readily available. The following table summarizes known properties of the closely related

Dibutyl Butylphosphonate (CAS No. 78-46-6) to provide an estimate of expected

characteristics.[1][2][3][4]
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Property
Value (for Dibutyl
Butylphosphonate)

Reference

Molecular Formula C₁₂H₂₇O₃P [1][2][3][4]

Molecular Weight 250.31 g/mol [1][2]

Appearance Colorless liquid [5]

Boiling Point 283 °C [1]

Flash Point 113 °C [6]

Density 0.946 g/mL at 25°C [1]

Solubility Insoluble in water [1]

Stability Stable under normal conditions [1]

Toxicological Data
Comprehensive toxicological data for Dibutyl Hexylphosphonate are not available. The

following sections summarize the expected toxicological profile based on data from related

alkyl phosphonates.

Acute Toxicity
No specific acute toxicity data (LD50/LC50) for Dibutyl Hexylphosphonate were found. For

the related compound, Dibutyl Propylphosphonate, an intravenous LD50 of 18 mg/kg has been

reported in mice.[7] For many alkyl phosphates, acute oral toxicity is considered to be low.[8][9]

[10][11]

Irritation and Sensitization
Based on information for Dibutyl Butylphosphonate, Dibutyl Hexylphosphonate is expected to

be a skin and eye irritant.[6][12]

Skin Irritation: Causes skin irritation.[6][12]

Eye Irritation: Causes serious eye irritation.[6][12]
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Sensitization: Data on the sensitization potential of Dibutyl Hexylphosphonate are not

available. A guinea pig maximization study on dimyristyl phosphate, another alkyl phosphate,

showed no sensitization potential.[8]

Repeated Dose Toxicity
No specific repeated dose toxicity studies for Dibutyl Hexylphosphonate were identified. The

safety assessment of alkyl phosphates by the Cosmetic Ingredient Review (CIR) Expert Panel,

which reviewed multiple related compounds, did not raise significant concerns for systemic

toxicity from repeated oral exposure.[8][9][10][11]

Genotoxicity
No genotoxicity data for Dibutyl Hexylphosphonate were found. Studies on related

compounds like dimethyl hydrogen phosphite have shown negative results in sex-linked

recessive lethal mutation assays in Drosophila melanogaster.[13]

Carcinogenicity
No carcinogenicity data for Dibutyl Hexylphosphonate were identified.

Reproductive and Developmental Toxicity
No reproductive or developmental toxicity data for Dibutyl Hexylphosphonate were found.

Studies on some phthalates, which are structurally different but can have similar applications

as plasticizers, have shown reproductive and developmental effects in animal models.[14][15]

[16][17][18][19][20] However, it is crucial to note that the toxicological profiles of phosphonates

and phthalates can differ significantly.

Occupational Exposure Limits
No specific occupational exposure limits (OELs) have been established for Dibutyl
Hexylphosphonate. For the related compound, Dibutyl Phosphate, the following OELs have

been set:
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Organization Limit Reference

OSHA (PEL) 1 ppm (5 mg/m³) 8-hour TWA [21][22]

NIOSH (REL)
1 ppm (5 mg/m³) 10-hour TWA;

2 ppm (10 mg/m³) STEL
[21][22]

ACGIH (TLV)
5 mg/m³ TWA (inhalable

fraction and vapor)
[22]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit.

Experimental Protocols
Detailed experimental protocols for Dibutyl Hexylphosphonate are not available. The

following are generalized protocols for key toxicological endpoints based on OECD guidelines,

which would be appropriate for assessing the safety of this compound.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
425)
This method is used to estimate the LD50 value.

Animal Selection: Healthy, young adult rodents (rats or mice), typically females as they are

often slightly more sensitive.

Housing and Fasting: Animals are housed in appropriate conditions and fasted (food, but not

water) overnight before dosing.

Dose Administration: The substance is administered orally via gavage. The initial dose is

selected based on available information, and subsequent doses are adjusted up or down by

a constant factor depending on the outcome (survival or death) for the previously dosed

animal.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Body weight is recorded weekly.
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Data Analysis: The LD50 is calculated using the maximum likelihood method.[23]

Acute Dermal Irritation/Corrosion (OECD 404)
Animal Selection: Healthy, young adult albino rabbits.

Test Substance Application: A small area of skin on the back of the rabbit is clipped free of

fur. 0.5 mL (liquid) or 0.5 g (solid) of the test substance is applied to a small area of skin and

covered with a gauze patch.

Exposure and Observation: The patch is removed after a 4-hour exposure period. The skin is

observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch

removal.

Scoring: The severity of skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (OECD 405)
Animal Selection: Healthy, young adult albino rabbits.

Test Substance Instillation: A single dose of 0.1 mL (liquid) or 0.1 g (solid) of the test

substance is instilled into the conjunctival sac of one eye of the rabbit. The other eye serves

as a control.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

Scoring: The severity of eye reactions is scored according to a standardized scale.

Mandatory Visualizations
As no specific signaling pathways for Dibutyl Hexylphosphonate have been identified, the

following diagrams illustrate a logical workflow for chemical safety assessment and a generic

hazard identification and risk characterization process.
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Figure 1: Chemical Safety Assessment Workflow
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Figure 1: Chemical Safety Assessment Workflow
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Figure 2: Hazard Identification & Risk Characterization
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Figure 2: Hazard Identification & Risk Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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